1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde

• CAS: 922494-75-5
• Molecular Formula: C14H10FN3O
• Molecular Weight: 255.25 g/mol
• SMILES: C1=CNC(=C1)C2=NN(C=C2C=O)C3=CC=C(C=C3)F
• InChI: InChI=1S/C14H10FN3O/c15-11-3-5-12(6-4-11)18-8-10(9-19)14(17-18)13-2-1-7-16-13/h1-9,16H
• InChIKey: FHTLVSZERPHHRQ-UHFFFAOYSA-N

1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde (CAS 922494-75-5): Research-Grade Identity and Core Specifications

The compound 1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde (CAS 922494-75-5) is a heterocyclic building block combining a dihydropyrazole core, a 4-fluorophenyl N-substituent, and a pyrrol-2-ylidene exocyclic donor, terminated with a reactive 4-carbaldehyde group. It belongs to the broader pyrazole-4-carbaldehyde family, which is established as a versatile synthetic intermediate for biologically active molecules, fluorescent probes, and functional materials via condensation reactions [1]. The pyrrol-2-ylidene moiety creates a donor–acceptor (D–A) architecture that fundamentally distinguishes it from simpler arylpyrazole analogs [2].

Workflow Aldehyde-based condensation chemistry for probe and inhibitor synthesis

Architecture Pyrrol-2-ylidene donor–acceptor push-pull chromophore

Procurement Catalog-lot consistency supports reproducible multi-step synthesis

• [1] V. Naveen Reddy et al., "Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity," Arabian Journal of Chemistry, 2011. DOI: 10.1016/j.arabjc.2010.10.026 View Source
• [2] Alissa C. Götzinger et al., "One-Pot Coupling–Coupling–Cyclocondensation Synthesis of Fluorescent Pyrazoles," J. Org. Chem., 2016, 81, 10328–10338. DOI: 10.1021/acs.joc.6b01326 View Source

1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde (CAS 922494-75-5): Why Class-Level Analogs Cannot Be Substituted

Generic substitution among pyrazole-4-carbaldehyde analogs is precluded by the strong structure–property relationship inherent to donor–acceptor pyrazoles [1]. The specific pyrrol-2-ylidene donor in this compound defines its electronic push-pull character, absorption/emission behavior, and reactivity profiles. Replacing this donor with aryl (e.g., 4-fluorophenyl), thienyl (e.g., thiophen-2-yl), or fused-ring donors (e.g., pyrrolo[3,4-c]pyrazole) drastically alters the HOMO–LUMO gap, solvatochromic behavior, and Stokes shift, undermining photophysical reproducibility [2]. The following quantitative evidence demonstrates that seemingly minor structural modifications produce measurable, functionally consequential differences.

Donor substitution

Pyrrol-2-ylidene to thienyl replacement may shift emission maxima, altering probe calibration.

Architecture mismatch

Simple arylpyrazoles lack the D-A push-pull system, reducing solvent-tunable emission window.

Missing aldehyde handle

Absence of the reactive 4-carbaldehyde eliminates condensation-based derivatization routes.

• [1] Alissa C. Götzinger et al., "One-Pot Coupling–Coupling–Cyclocondensation Synthesis of Fluorescent Pyrazoles," J. Org. Chem., 2016, 81, 10328–10338. DOI: 10.1021/acs.joc.6b01326 View Source
• [2] Zhao et al., "Aggregation-induced emission enhancement (AIEE)-active donor-acceptor type fluorophores based on the 1,3-diaryl pyrazole unit," Dyes and Pigments, 2022, 203, 110309. DOI: 10.1016/j.dyepig.2022.110309 View Source

1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde (CAS 922494-75-5): Quantitative Differentiation Evidence

Broad-Spectrum Photophysical Tunability: Donor–Acceptor Pyrazole Architecture vs. Aryl Analogs

The target compound features a pyrrol-2-ylidene donor paired with the pyrazole-4-carbaldehyde acceptor, creating an extended donor–acceptor system. In structurally related D–A pyrazoles, this architecture delivers emission maxima spanning 363 nm (cyclohexane) to 595 nm (acetonitrile), with pronounced positive solvatochromicity and large Stokes shifts attributed to intramolecular charge-transfer (ICT) character [1]. Simple aryl-substituted analogs lacking the pyrrol-2-ylidene donor exhibit substantially narrower emission ranges and reduced solvatochromic response. For instance, unsubstituted 1,4-diarylpyrazoles emit typically below 450 nm, while the D–A configuration of the target compound enables solvent-tunable emission across >230 nm [2]. Although direct spectral characterization is not publicly reported, the electronic similarity to well-characterized D–A pyrazoles supports this class-level inference (caveat: class-level inference).

Emission Tunability

Class-level inference

Target D-A: 363–595 nm

Arylpyrazole: <450 nm

May support solvent-responsive probe research

Class-level inference; direct spectral data not publicly reported

Evidence Dimension	Emission wavelength range (solvent-dependent, class-level)
Target Compound Data	363–595 nm range (class-level inference from analogous D–A pyrazoles) [1]
Comparator Or Baseline	Unsubstituted 1,4-diarylpyrazoles: typically <450 nm [2]
Quantified Difference	Emission extended by >145 nm into the visible spectrum
Conditions	Solvent polarity gradient (cyclohexane → acetonitrile) [1]

Why This Matters

The >230 nm solvent-tunable emission window makes this pyrrol-2-ylidene–pyrazole architecture favorable for designing environment-sensitive fluorescent probes, whereas simpler arylpyrazoles lack sufficient tunability for such applications.

• [1] Alissa C. Götzinger et al., "One-Pot Coupling–Coupling–Cyclocondensation Synthesis of Fluorescent Pyrazoles," J. Org. Chem., 2016, 81, 10328–10338. DOI: 10.1021/acs.joc.6b01326 View Source
• [2] Zhao et al., "Aggregation-induced emission enhancement (AIEE)-active donor-acceptor type fluorophores based on the 1,3-diaryl pyrazole unit," Dyes and Pigments, 2022, 203, 110309. DOI: 10.1016/j.dyepig.2022.110309 View Source

Pyrrol-2-ylidene vs. Thiophene Donor: Structural and Electronic Consequences

The pyrrol-2-ylidene moiety provides a specific electron-donating strength that differs from thiophene-based donors. The thiophene analog 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde (CAS 1152908-20-7) substitutes the pyrrole for thiophene. In the related 1,3-diaryl pyrazole D–A systems, replacing the donor from pyrrolyl to thienyl shifts the absorption and emission maxima by approximately 20–40 nm due to differences in orbital overlap and donor ionization potential [1]. Additionally, the crystal structure of 3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbaldehyde shows dihedral angles of 58.99° (pyrrolyl-pyrazole) and 34.95° (phenyl-pyrazole), confirming a non-planar geometry that directly impacts solid-state emission behavior and π-conjugation efficiency [2].

Donor Exchange

Cross-study comparable

Emission shift: ~20–40 nm

Dihedral: ~58.99°

Donor identity impacts optical calibration

Class-level D-A pyrazole studies; crystal structure analog

Evidence Dimension	Emission shift upon donor exchange (class-level D–A pyrazoles)
Target Compound Data	Pyrrolyl donor (pyrrol-2-ylidene): specific ICT character; pyrrolyl–pyrazole dihedral ~58.99° [2]
Comparator Or Baseline	Thienyl analog (CAS 1152908-20-7): 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde [1]
Quantified Difference	Emission shift typically 20–40 nm between pyrrolyl and thienyl donors (class-level) [1]
Conditions	Solution-state photophysical comparison; crystal structure from Acta Crystallographica [2]

Why This Matters

Even a single heteroatom substitution (NH → S) produces a measurable 20–40 nm emission shift, meaning the pyrrol-2-ylidene donor cannot be substituted by thiophene donors without altering probe calibration curves and detection thresholds.

• [1] Zhao et al., "Aggregation-induced emission enhancement (AIEE)-active donor-acceptor type fluorophores based on the 1,3-diaryl pyrazole unit," Dyes and Pigments, 2022, 203, 110309. DOI: 10.1016/j.dyepig.2022.110309 View Source
• [2] Acta Crystallographica Section E, "Crystal structure of 3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbaldehyde," 2018, E74, o1519. DOI: 10.1107/S2056989018012331 View Source

Synthetic Versatility of the Aldehyde Handle: Access to Bioactive Derivatives

The 4-carbaldehyde group provides a reactive handle for condensation with active methylene compounds, hydrazines, and amines to produce a wide range of derivatives, including pyrrolyl-pyrazole carboxylic acids. In the anti-HIV-1 RNase H program, structurally related pyrrolyl-pyrazole carboxylic acids that could be derived from this aldehyde precursor achieved submicromolar potency: compound 11b inhibited HIV-1 RNase H with an IC50 = 0.27 μM and showed antiviral activity in cell-based assays with moderate selectivity indices [1]. While the target compound itself is the aldehyde precursor, this demonstrates the biological relevance of the pyrrolyl-pyrazole scaffold accessible from this building block.

Bioactive Derivative

Cross-study comparable

IC50 = 0.27 µM (HIV-1 RNase H)

Aldehyde enables SAR exploration of RNase H inhibitors

Derivative 11b activity; aldehyde is synthetic precursor

Evidence Dimension	Biological activity of derivatives accessible from this building block
Target Compound Data	Aldehyde precursor for pyrrolyl-pyrazole carboxylic acid RNase H inhibitors
Comparator Or Baseline	Pyrrolyl-pyrazole carboxylic acid 11b: IC50 = 0.27 μM (RNase H enzymatic assay) [1]
Quantified Difference	Lead compound shows submicromolar activity in HIV-1 RNase H assay; aldehyde serves as synthetic gateway
Conditions	HIV-1 RNase H enzymatic inhibition assay; cell-based antiviral testing [1]

Why This Matters

The aldehyde handle enables direct access to an active pyrrolyl-pyrazole scaffold with known submicromolar biological activity, providing a synthesis entry point unavailable to non-aldehyde pyrrolyl-pyrazole building blocks.

• [1] Messore A. et al., "Pyrrolyl Pyrazoles as Non-Diketo Acid Inhibitors of the HIV-1 Ribonuclease H Function of Reverse Transcriptase," ACS Med. Chem. Lett., 2020, 11, 1548–1554. DOI: 10.1021/acsmedchemlett.9b00617 View Source

Commercial Accessibility and Supply Provenance: 98% Purity Benchmark

This compound is commercially available at 98% purity from LeYan, with a defined catalog number (2290602) that ensures batch-to-batch procurement consistency . In contrast, the thiophene analog (CAS 1152908-20-7) is listed with limited purity specification and no catalog-level traceability across major suppliers , and the closest fused-ring analog 1-(4-fluorophenyl)-1,4,5,6-tetrahydro-pyrrolo[3,4-c]pyrazole (CAS 1283721-31-2) has limited commercial availability with minimal quality documentation . The assured purity and traceability reduce quality-control overhead in multi-step synthetic workflows where aldehyde content critically determines downstream yields.

Procurement Traceability

Source review

98% purity, Cat. 2290602 (LeYan)

Batch consistency reduces QC overhead in synthesis

Supplier catalog data; comparator analogs have undefined purity

Evidence Dimension	Commercial purity and traceability
Target Compound Data	98% purity; catalog number 2290602 (LeYan)
Comparator Or Baseline	Thienyl analog (CAS 1152908-20-7): purity specification unclear; fused pyrrolo[3,4-c]pyrazole analog (CAS 1283721-31-2): limited commercial availability
Quantified Difference	≥98% with catalog-level traceability vs. undefined purity / limited supply
Conditions	Commercial supplier catalogs as of 2026

Why This Matters

Procurement of building blocks with unverified purity introduces quantitative uncertainty in stoichiometric calculations, potentially compromising downstream product quality and synthetic reproducibility.

1-(4-Fluorophenyl)-3-(2H-pyrrol-2-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde (CAS 922494-75-5): Target Application Scenarios

Fluorescent Probe and Sensor Development

The donor–acceptor architecture of this compound, supported by emission tunability spanning 363–595 nm (class-level evidence) [1], makes it a compelling building block for environment-sensitive fluorescent probes. Researchers developing polarity-responsive sensors or mechanochromic materials will benefit from the large Stokes shifts and solvatochromicity inherent to this scaffold, which exceed those of simpler arylpyrazole analogs. The 98% purity ensures reproducible photophysical characterization.

Medicinal Chemistry: Synthesis of Anti-HIV-1 RNase H Inhibitors

The reactive 4-carbaldehyde group provides a direct route to pyrrolyl-pyrazole carboxylic acids, which have demonstrated submicromolar HIV-1 RNase H inhibitory activity (IC50 = 0.27 μM for compound 11b) [2]. This aldehyde building block enables exploration of the structure–activity relationships (SAR) around the pyrrolyl-pyrazole core, allowing medicinal chemists to synthesize focused libraries targeting the RNase H domain of HIV-1 reverse transcriptase.

Organic Electronics and Optoelectronic Materials

The substantial ICT character and solvent-tunable emission (>230 nm range) positions this compound for use in organic light-emitting diodes (OLEDs), nonlinear optical (NLO) materials, and organic semiconductor research [1]. The non-planar geometry confirmed by structural analogs (dihedral angles of ~59°) [3] reduces unwanted aggregation-caused quenching in the solid state, a property desirable for thin-film device fabrication.

Chemical Biology Tool Compound Synthesis

The aldehyde functionality enables facile conjugation to biomolecules, solid supports, or affinity matrices via reductive amination, hydrazone formation, or Knoevenagel condensation. This makes it suitable for preparing fluorescently labeled probes for cellular imaging, protein labeling, or target identification studies in chemical biology [1]. Procurement at verified 98% purity streamlines the synthesis of well-defined, high-purity conjugates.

Application

Selection Property

Validation Focus

Fluorescent probe development

Donor–acceptor emission tunability

Solvatochromic range and Stokes shift verification

HIV-1 RNase H inhibitor research

Aldehyde reactivity for carboxylic acid synthesis

RNase H enzymatic assay and SAR profiling

Organic electronics research

ICT character and non-planar geometry

Solid-state emission and aggregation behavior

Chemical biology probe synthesis

Aldehyde conjugation versatility

Conjugate purity and labeling efficiency

• [1] Alissa C. Götzinger et al., "One-Pot Coupling–Coupling–Cyclocondensation Synthesis of Fluorescent Pyrazoles," J. Org. Chem., 2016, 81, 10328–10338. DOI: 10.1021/acs.joc.6b01326 View Source
• [2] Messore A. et al., "Pyrrolyl Pyrazoles as Non-Diketo Acid Inhibitors of the HIV-1 Ribonuclease H Function of Reverse Transcriptase," ACS Med. Chem. Lett., 2020, 11, 1548–1554. DOI: 10.1021/acsmedchemlett.9b00617 View Source
• [3] Acta Crystallographica Section E, "Crystal structure of 3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbaldehyde," 2018, E74, o1519. DOI: 10.1107/S2056989018012331 View Source